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Compound of Interest

(1-Methylpyrrolidin-3-
Compound Name:
yl)methanamine

Cat. No.: B088376

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1-Methylpyrrolidin-3-yl)methanamine is a versatile saturated heterocyclic amine that serves
as a crucial building block in medicinal chemistry and drug discovery. Its pyrrolidine scaffold is
a key feature in a variety of biologically active compounds. The presence of both a secondary
amine within the ring and a primary exocyclic amine provides two points for chemical
modification, making it an attractive starting material for the synthesis of diverse compound
libraries. This document provides detailed guidelines for the safe handling, storage, and
application of (1-Methylpyrrolidin-3-yl)methanamine in a laboratory setting.

Physicochemical Properties

(1-Methylpyrrolidin-3-yl)methanamine is a flammable and corrosive liquid. A summary of its
key physicochemical properties is provided below.
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Property Value Source

Molecular Formula CeH1aN2 PubChem[1][2]

Molecular Weight 114.19 g/mol PubChem[1]

CAS Number 13005-11-3 PubChem[1]

Appearance Colorless to light yellow liquid General chemical knowledge
Not explicitly available, but

Boiling Point expected to be in the range of General chemical knowledge
similar amines

Density Not explicitly available General chemical knowledge

Safety, Handling, and Storage

Hazard Summary

(1-Methylpyrrolidin-3-yl)methanamine is classified as a hazardous substance. Key hazards

include:

Stench[4]

Flammable liquid and vapor (H226)[1]
Causes severe skin burns and eye damage (H314)[1]

Harmful if swallowed or inhaled[3]

Personal Protective Equipment (PPE)

Due to its corrosive and flammable nature, appropriate PPE must be worn at all times when

handling this compound.
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PPE

Specification

Eye Protection

Chemical safety goggles and a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection

Flame-retardant lab coat, long pants, and

closed-toe shoes.

Respiratory Protection

Use in a well-ventilated fume hood. If the

concentration in the air is high, a respirator with

an appropriate cartridge for organic vapors

should be used.

Storage Guidelines

Proper storage is crucial to maintain the integrity of (1-Methylpyrrolidin-3-yl)methanamine

and to ensure laboratory safety.

Condition Guideline Rationale
] To prevent degradation and
Temperature Store in a cool, dry place.
reduce vapor pressure.
Store under an inert To prevent oxidation and
Atmosphere atmosphere (e.qg., nitrogen or reaction with atmospheric
argon). moisture and carbon dioxide.
Keep container tightly closed o
_ , , To prevent contamination and
Container in a well-ventilated place.[1][3]

[4]

evaporation.

Incompatible Materials

Store away from strong
oxidizing agents and strong
acids.[4]

To prevent vigorous and
potentially dangerous

reactions.

Ignition Sources

Keep away from heat, sparks,

open flames, and hot surfaces.

[11(31[4]

To prevent fire and explosion.
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First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Application Notes

(1-Methylpyrrolidin-3-yl)methanamine is a valuable building block for the synthesis of

pharmaceutical compounds, particularly those targeting G-protein coupled receptors (GPCRS)

such as CXCR4 and opioid receptors. The pyrrolidine moiety can impart favorable

pharmacokinetic properties to a molecule, including improved solubility and metabolic stability.

Workflow for Use in a Typical N-Acylation Reaction:
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Preparation

Equilibrate (1-Methylpyrrolidin-3-yl)ymethanamine
and solvent to reaction temperature
under inert atmosphere

Prepare solution of acylating agent
(e.g., acid chloride) in anhydrous solvent

Reaction

Add non-nucleophilic base
(e.g., triethylamine) to the amine solution

'

Slowly add acylating agent <
solution to the reaction mixture at 0°C

'

Allow reaction to warm to room temperature
and stir until completion (monitor by TLC/LC-MS)

Work-up and Purification

Quench the reaction
with an aqueous solution (e.g., NaHCOs3)

'

Extract the product into an
organic solvent (e.g., dichloromethane)

'

Dry the organic layer (e.g., with Na2SOa4),
filter, and concentrate under reduced pressure

'

Purify the crude product
(e.g., by column chromatography)

Click to download full resolution via product page

Figure 1. General workflow for the N-acylation of (1-Methylpyrrolidin-3-yl)methanamine.
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Experimental Protocols

The following is a representative protocol for the N-acylation of the primary amine of (1-
Methylpyrrolidin-3-yl)methanamine. This procedure should be performed by trained
personnel in a properly equipped laboratory.

N-Acylation with Benzoyl Chloride

Materials:

(1-Methylpyrrolidin-3-yl)methanamine

e Benzoyl chloride

o Triethylamine (TEA)

e Anhydrous dichloromethane (DCM)

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
e Brine

e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary
evaporator

 Silica gel for column chromatography

Eluent for chromatography (e.g., a gradient of methanol in dichloromethane)
Procedure:

 In a round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve (1-
Methylpyrrolidin-3-yl)methanamine (1.0 eq) in anhydrous DCM.

e Add triethylamine (1.2 eq) to the solution and cool the mixture to 0°C in an ice bath.
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e Slowly add a solution of benzoyl chloride (1.1 eq) in anhydrous DCM to the stirred reaction
mixture via a dropping funnel.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours.

e Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

e Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCOs
solution.

o Transfer the mixture to a separatory funnel and separate the organic layer.
o Extract the aqueous layer with DCM (2 x volume of the aqueous layer).

o Combine the organic layers, wash with brine, dry over anhydrous NazSOa4, filter, and
concentrate under reduced pressure to obtain the crude product.

 Purify the crude product by flash column chromatography on silica gel using a suitable eluent
system to yield the desired N-benzoyl-(1-methylpyrrolidin-3-yl)methanamine.

Stability and Degradation

While specific quantitative stability data for (1-Methylpyrrolidin-3-yl)methanamine is not
readily available in the literature, related aminopyrrolidine derivatives are known to be sensitive
to oxidation and reaction with atmospheric carbon dioxide. Amines, in general, can undergo
degradation through oxidation, which can be accelerated by light and heat.

Based on the stability of similar compounds, it is recommended to handle and store (1-
Methylpyrrolidin-3-yl)methanamine under an inert atmosphere and protected from light to
minimize degradation. For long-term storage, refrigeration at 2-8°C is advisable.

Safe Handling and Storage Workflow:
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Handling Protocol

Don Appropriate PPE <
(Gloves, Goggles, Lab Coat)

'

Work in a Certified Fume Hood

l

Use under Inert Atmosphere
(Nitrogen or Argon)

'

Receive Compound Dispense Required Amount

Inspect Container for Damage Tightly Seal Container After Use

Click to download full resolution via product page

Figure 2. Workflow for the safe handling and storage of (1-Methylpyrrolidin-3-
yl)methanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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